Cas no 63242-44-4 (4'-[Chloro(phenyl)methyl]-3-nitro-1,1'-biphenyl)
63242-44-4 structure
Product Name:4'-[Chloro(phenyl)methyl]-3-nitro-1,1'-biphenyl
CAS No:63242-44-4
MF:C19H14ClNO2
MW:323.772964000702
CID:2790129
PubChem ID:71373106
Update Time:2025-04-21
4'-[Chloro(phenyl)methyl]-3-nitro-1,1'-biphenyl Chemical and Physical Properties
Names and Identifiers
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- 63242-44-4
- 4'-[Chloro(phenyl)methyl]-3-nitro-1,1'-biphenyl
- DTXSID00795944
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- Inchi: 1S/C19H14ClNO2/c20-19(15-5-2-1-3-6-15)16-11-9-14(10-12-16)17-7-4-8-18(13-17)21(22)23/h1-13,19H
- InChI Key: YOJBWNHUYJPKIY-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC=CC=1)C1C=CC(=CC=1)C1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 323.0713064Da
- Monoisotopic Mass: 323.0713064Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 45.8Ų
4'-[Chloro(phenyl)methyl]-3-nitro-1,1'-biphenyl Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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